N-ethyl-2,2,4,6-tetramethyl-1(2H)-quinolinecarboxamide

• IUPAC Name: N-ethyl-2,2,4,6-tetramethylquinoline-1-carboxamide
• InChI: InChI=1S/C16H22N2O/c1-6-17-15(19)18-14-8-7-11(2)9-13(14)12(3)10-16(18,4)5/h7-10H,6H2,1-5H3,(H,17,19)
• InChI Key: RPHILSIIPGNHCS-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1C2=C(C=C(C=C2)C)C(=CC1(C)C)C
• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol

Description

N-ethyl-2,2,4,6-tetramethyl-1(2H)-quinolinecarboxamide, commonly known as ETQ, is a fluorescent dye that has been widely used as a probe in biochemical and physiological research. ETQ has a unique spectral property, and its fluorescence emission can be readily detected and quantified.

Mechanism of Action

The mechanism of action of ETQ is based on its ability to bind to specific molecules or structures in cells. When ETQ binds to a target molecule, it undergoes a conformational change that results in a shift in its fluorescence emission. This shift can be detected and quantified, providing information about the binding or activity of the target molecule.
Biochemical and Physiological Effects:
ETQ has been shown to have minimal effects on the biochemical and physiological processes it is used to study. It does not interfere with the activity of enzymes or ion channels and does not affect the viability of cells. However, it should be noted that the concentration of ETQ used in experiments should be carefully controlled to avoid any potential effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of ETQ is its high sensitivity and selectivity for specific molecules or structures. It can detect changes in binding or activity at very low concentrations, making it a valuable tool in biochemical and physiological research. However, ETQ has some limitations, including its relatively low yield in synthesis, its potential toxicity at high concentrations, and its limited availability compared to other fluorescent probes.

Future Directions

There are several future directions for the use of ETQ in research. One potential application is in the study of protein-ligand interactions, where ETQ could be used to screen large libraries of compounds for potential drug candidates. Another direction is in the study of cellular signaling pathways, where ETQ could be used to monitor the activity of specific enzymes or ion channels in real-time. Additionally, the development of new synthesis methods for ETQ could improve its yield and availability for research.

Synthesis Methods

The synthesis of ETQ involves the reaction of 2,4,6-trimethylquinoline with ethyl chloroformate in the presence of triethylamine. The resulting product is then purified by column chromatography to obtain pure ETQ. The yield of the synthesis is typically around 50%.

Scientific Research Applications

ETQ has been widely used as a fluorescent probe in biochemical and physiological research. It has been used to study the binding of small molecules to proteins, the activity of enzymes, and the function of ion channels. ETQ has also been used to study the uptake and transport of nutrients in cells.